(1S,2S)-2-(methoxymethyl)cyclobutan-1-amine hydrochloride
CAS No.: 1807937-89-8
Cat. No.: VC6774272
Molecular Formula: C6H14ClNO
Molecular Weight: 151.63
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1807937-89-8 |
|---|---|
| Molecular Formula | C6H14ClNO |
| Molecular Weight | 151.63 |
| IUPAC Name | (1S,2S)-2-(methoxymethyl)cyclobutan-1-amine;hydrochloride |
| Standard InChI | InChI=1S/C6H13NO.ClH/c1-8-4-5-2-3-6(5)7;/h5-6H,2-4,7H2,1H3;1H/t5-,6+;/m1./s1 |
| Standard InChI Key | RLNWNMHXJFSLNO-IBTYICNHSA-N |
| SMILES | COCC1CCC1N.Cl |
Introduction
Synthesis and Characterization
The synthesis of cyclobutane derivatives typically involves complex organic reactions. While specific details for (1S,2S)-2-(methoxymethyl)cyclobutan-1-amine hydrochloride are not readily available, similar compounds are often characterized using techniques such as NMR (Nuclear Magnetic Resonance) spectroscopy and mass spectrometry.
Research Findings and Future Directions
Given the limited information available on (1S,2S)-2-(methoxymethyl)cyclobutan-1-amine hydrochloride, future research should focus on its synthesis, characterization, and biological evaluation. This could involve exploring its potential as a pharmaceutical agent or studying its interactions with biological systems.
Comparison with Similar Compounds
Similar cyclobutane derivatives, such as rac-(1R,2R)-2-(methoxymethyl)cyclobutan-1-amine hydrochloride, have been studied for their unique structural features and potential biological activities. The stereochemistry of these compounds can significantly influence their biological properties.
| Compound | Stereochemistry | Molecular Weight |
|---|---|---|
| (1S,2S)-2-(methoxymethyl)cyclobutan-1-amine hydrochloride | (1S,2S) | 151.63 g/mol |
| rac-(1R,2R)-2-(methoxymethyl)cyclobutan-1-amine hydrochloride | (1R,2R) | 151.63 g/mol |
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